Cas no 35256-85-0 (Tebutam)

• Product Name: Tebutam
• CAS No: 35256-85-0
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 308609
• PubChem ID: 329755398
• Update Time: 2025-04-19

Tebutam Chemical and Physical Properties

Names and Identifiers

• Propanamide,2,2-dimethyl-N-(1-methylethyl)-N-(phenylmethyl)-
• N-benzyl-2,2-dimethyl-N-propan-2-ylpropanamide
• NULL
• Tebutam
• Tebutam Solution
• 2,2-dimethyl-N-(1-methylethyl)-N-(phenylmethyl)propanamide
• butam
• Butam [ANSI]
• Caswell No. 083EE
• Comodor
• GCP-5544
• N-benzyl-N-isopropyl-2,2-dimethylpropanamide
• N-benzyl-N-isopropyl-2,2-dimethylpropionamide
• N-Benzyl-N-isopropylpivalamide
• N-benzyl-N-isopropyl-trimethylacetamide
• Tebutam [BSI:ISO]
• Tebutame
• Tebutame [ISO-French]
• N-Benzyl-N-isopropyltrimethylacetamide

• Inchi： 1S/C15H23NO/c1-12(2)16(14(17)15(3,4)5)11-13-9-7-6-8-10-13/h6-10,12H,11H2,1-5H3
• InChI Key： RJKCKKDSSSRYCB-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N(CC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 233.17800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4

Experimental Properties

• Density: 0.961±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: <25 ºC
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• Solubility: Very slightly soluble (0.72 g/l) (25 º C),
• PSA: 20.31000
• LogP: 3.46970

Tebutam Security Information

• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：2
• RTECS：UE3152000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives